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Compound of Interest

Compound Name: FMOC-L-valine

Cat. No.: B557354

Essential Safety and Handling Guide for FMOC-L-
Valine

This guide provides crucial safety protocols and logistical information for researchers,
scientists, and drug development professionals handling FMOC-L-valine. Adherence to these
procedures is essential for ensuring personal safety and maintaining a secure laboratory
environment.

Personal Protective Equipment (PPE)

When handling FMOC-L-valine, which is typically a white to light yellow crystalline powder, a
comprehensive approach to personal protection is necessary to prevent accidental exposure
through contact, inhalation, or ingestion.[1][2] While several safety data sheets (SDS) state that
FMOC-L-valine is not classified as a hazardous substance under GHS (Globally Harmonized
System), some data indicates it may cause skin, eye, and respiratory irritation.[1][3][4][5][6]
Therefore, the following PPE is recommended as a standard practice.
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PPE Category

Item

Specification

Eye/Face Protection

Safety Goggles

Chemical splash goggles that
are compliant with government
standards such as EN 166
(EV) or NIOSH (US) should be

worn.[4]

Skin Protection

Gloves

Use chemically resistant
gloves (e.g., nitrile) and inspect
them before use.[1][4] Employ
proper glove removal
techniques to avoid skin
contact and dispose of
contaminated gloves

immediately after use.[4][7]

Lab Coat

A standard lab coat should be
worn.[8] For large-scale
operations or where splashing
is possible, a full suit or
chemical apron may be

necessary.[1][8]

Respiratory Protection

Dust Mask/Respirator

Generally not required, but for
tasks that may generate dust
or for handling large quantities,
a type N95 (US) or type P1
(EN 143) dust mask is
recommended.[1] Work should
ideally be conducted in a fume
hood.[9]

Safety and Chemical Data Overview

The following table summarizes key quantitative and safety information for FMOC-L-valine.
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Property Value

Chemical Name N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-valine
CAS Number 68858-20-8[4]

Molecular Formula C20H21NO4[1]

Molecular Weight 339.39 g/mol [4]

Appearance White to light yellow crystalline powder[2]
Melting Point 143-145 °CJ[2]

Storage Temperature 0 - 8 °C (refrigerated)[1][10]

Not classified as hazardous by most suppliers.

1][3][4] However, some aggregated data reports
GHS Hazard Statements Ll _] S J9red o .p

potential for skin irritation (H315), eye irritation

(H319), and respiratory irritation (H335).[6]

Operational Plan: Step-by-Step Handling Procedure

A systematic workflow is critical for minimizing exposure risk and ensuring procedural integrity.
1. Preparation Phase

» Ventilation: Ensure work is conducted in a well-ventilated area. For procedures that may
generate dust, use a chemical fume hood.[4][9]

» PPE Inspection: Gather and inspect all required PPE. Ensure there are no defects.

o Equipment Check: Verify that all laboratory equipment (e.g., scales, spatulas) is clean and
functioning correctly.

o Emergency Access: Confirm that eyewash stations and safety showers are unobstructed and
accessible.[11]

2. Handling Phase
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e Avoid Dust Formation: Handle the compound carefully to prevent the generation of dust.[1][4]

[°]
e Prevent Contact: Avoid direct contact with skin, eyes, and clothing.[5]

» Portioning: When weighing or transferring the powder, do so within a fume hood or a
designated contained space.

e Ignition Sources: Keep the chemical away from heat and sources of ignition.[1]
3. Post-Handling Phase
o Decontamination: Clean the work area and all equipment thoroughly after use.

» Hand Washing: Wash hands with soap and water immediately after handling the compound,
even if gloves were worn.[1][4][11]

o Storage: Securely close the container and store it in a cool, dry, and well-ventilated place,
preferably refrigerated.[1][5]

Disposal Plan: Waste Management Protocol

Proper disposal of FMOC-L-valine and any contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation

e Solid Waste: Collect excess FMOC-L-valine powder and any materials used for cleaning up
spills (e.g., absorbent pads, contaminated gloves) in a designated, labeled hazardous waste
container.

o Contaminated Containers: Empty containers should be handled as if they contain residual
product.[7]

2. Disposal Procedure

» Licensed Disposal: All waste must be disposed of in accordance with federal, state, and local
environmental regulations.[1][4] Arrange for disposal through a licensed professional waste
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disposal service.[4]

+ Avoid Drains: Do not allow the product or its waste to enter drains or waterways.[4][12]

+ Labeling: Ensure all waste containers are clearly and accurately labeled with their contents.

Safety and Handling Workflow

The following diagram illustrates the logical flow for safely handling FMOC-L-valine, from initial
preparation to final disposal.

FMOC-L-Valine: Safe Handling and Disposal Workflow

3. Post-Handling

4. Disposal
Store Chemical Properly Remove PPE & Wash Hands &

1. Preparation 2. Handling Collect Contaminated
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Caption: Workflow for handling FMOC-L-valine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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